Calcium copper indium lead strontium oxide

• CAS RN: 130025-55-7
• Molecular Formula: Ca.Cu.In.O.Pb.Sr
• Molecular Weight: 1203
• synonyms: Calcium copper indium lead strontium oxide

Description

Calcium copper indium lead strontium oxide (CCILSO) is a type of oxide material that has been studied for its potential applications in various fields, including electronics, catalysis, and energy storage.

Mechanism of Action

The mechanism of action of Calcium copper indium lead strontium oxide is not fully understood. However, it is believed that Calcium copper indium lead strontium oxide exhibits its properties due to the presence of copper and indium ions, which can form oxygen vacancies in the lattice structure. These oxygen vacancies can then act as charge carriers, leading to the observed resistive switching behavior and catalytic activity.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of Calcium copper indium lead strontium oxide. However, it is known that exposure to metal oxides can lead to adverse health effects, such as respiratory and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One advantage of Calcium copper indium lead strontium oxide is its potential use in various applications, including electronics, catalysis, and energy storage. However, there are limitations to its use in lab experiments, including the high cost of synthesis, the toxicity of some of the metal ions, and the limited understanding of its mechanism of action.

Future Directions

There are several future directions for the study of Calcium copper indium lead strontium oxide. One direction is to investigate its potential use in other applications, such as sensors and photocatalysis. Another direction is to further understand its mechanism of action, which could lead to the development of more efficient and effective materials. Additionally, research on the toxicity of Calcium copper indium lead strontium oxide and its potential health effects is needed to ensure its safe use in various applications.

Synthesis Methods

Calcium copper indium lead strontium oxide can be synthesized using a variety of methods, including solid-state reaction, sol-gel method, and hydrothermal synthesis. Solid-state reaction involves mixing the respective metal oxides or carbonates in a stoichiometric ratio and heating them at high temperatures. Sol-gel method involves the hydrolysis of metal alkoxides in a solution, followed by the formation of a gel and drying at low temperatures. Hydrothermal synthesis involves the reaction of metal salts with a hydrothermal solution at high temperature and pressure.

Scientific Research Applications

Calcium copper indium lead strontium oxide has been studied for its potential applications in various fields, including electronics, catalysis, and energy storage. In electronics, Calcium copper indium lead strontium oxide has been investigated as a potential material for resistive switching memory devices. In catalysis, Calcium copper indium lead strontium oxide has been studied for its potential use as a catalyst for the oxidation of organic compounds. In energy storage, Calcium copper indium lead strontium oxide has been investigated for its potential use as a cathode material for lithium-ion batteries.